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Compound of Interest

Compound Name: GB1107

Cat. No.: B15602735

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of GB1107, a potent and selective inhibitor of Galectin-3 (Gal-3). Additionally, this
guide outlines key signaling pathways affected by GB1107, offering a crucial resource for
researchers in oncology, fibrosis, and inflammation.

Introduction to GB1107

GB1107 is an orally active small molecule inhibitor of Galectin-3, a protein implicated in a
variety of pathological processes, including cancer progression, fibrosis, and inflammation.[1]
[2] With a high affinity for human Galectin-3 (Kd of 37 nM), GB1107 has been shown to reduce
tumor growth and metastasis in preclinical models.[1][3] Its mechanism of action involves the
modulation of key signaling pathways, leading to increased anti-tumor immune responses and
inhibition of fibrotic processes.[2][3]

Data Presentation: Solubility and Storage

Proper preparation and storage of GB1107 are critical for maintaining its stability and ensuring
reproducible experimental results. The following tables summarize the solubility of GB1107 in
various solvents and the recommended storage conditions.

Table 1: Solubility of GB1107
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Solvent

Concentration

Notes

Dimethyl Sulfoxide (DMSO)

=50 mg/mL (95.73 mM)

Requires sonication for
complete dissolution. It is
recommended to use newly
opened, anhydrous DMSO as
it is hygroscopic.[1]

Ethanol

100 mg/mL

Water

Insoluble

In Vivo Formulations

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

= 2.5 mg/mL (4.79 mM)

Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-
B-CD in Saline)

> 2.5 mg/mL (4.79 mM)

Results in a clear solution.[1]

1% Polyethylene glycol, 0.5%
Hydroxypropyl methyl cellulose
(HPMC)

1 mg/mL

Used for in vivo studies.[3]

Table 2: Storage Conditions for GB1107
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Storage ]
Form Duration Notes
Temperature
) Store in a dry, dark
Solid Powder -20°C Up to 3 years

place.[4][5]

Short term (days to

0-4°C
weeks)
Aliquot to avoid
In Solvent (e.g., repeated freeze-thaw
-80°C Up to 2 years
DMSO) cycles. Stored under
nitrogen.[1]
Stored under nitrogen.
-20°C Up to 1 year

[1]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL GB1107 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of GB1107 for in
vitro use.

Materials:

GB1107 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Procedure:
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» Weigh the desired amount of GB1107 powder in a sterile microcentrifuge tube. For example,
to prepare 1 mL of a 50 mg/mL solution, weigh 50 mg of GB1107.

e Add the appropriate volume of anhydrous DMSO to the tube. For a 50 mg/mL solution, add 1
mL of DMSO.

» Vortex the tube vigorously for 1-2 minutes to initially mix the compound.

e Place the tube in a sonicator water bath and sonicate until the solution is clear and all solid
has dissolved.[1] This may take several minutes.

» Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

» Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term
storage (up to 1 year).[1]

Protocol 2: Preparation of GB1107 Formulation for In
Vivo Oral Administration

This protocol details the preparation of a GB1107 formulation suitable for oral gavage in animal
models, based on a commonly used vehicle.[1]

Materials:

» GB1107 solid powder

e Dimethyl Sulfoxide (DMSO)
e PEG300

e Tween-80

o Saline (sterile)

 Sterile conical tubes

e \ortex mixer
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Procedure:

Prepare a stock solution of GB1107 in DMSO (e.g., 25 mg/mL) as described in Protocol 1.

« In a sterile conical tube, add the required volume of the GB1107 DMSO stock solution. For
example, to prepare 1 mL of a 2.5 mg/mL final solution, add 100 uL of the 25 mg/mL DMSO
stock.

e Add 400 pL of PEG300 to the tube and mix thoroughly by vortexing.

e Add 50 pL of Tween-80 and vortex again until the solution is homogeneous.
e Add 450 pL of sterile saline to bring the final volume to 1 mL.

» Vortex the final solution extensively to ensure it is well-mixed and clear.[1]

e This formulation should be prepared fresh before each use.

Visualizations: Signaling Pathways and
Experimental Workflow

The following diagrams illustrate the mechanism of action of GB1107 and the workflow for
preparing a stock solution.
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Caption: GB1107 inhibits Galectin-3, leading to downstream effects on AKT and ERK signaling
pathways.

GB1107 Stock Solution Preparation Workflow
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Caption: Workflow for the preparation and storage of a GB1107 stock solution in DMSO.
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Concluding Remarks

The protocols and data presented in these application notes are intended to serve as a
comprehensive guide for the effective use of GB1107 in research settings. Adherence to these
guidelines for stock solution preparation and storage is paramount for obtaining reliable and
reproducible results. The provided diagrams offer a visual representation of the compound's
mechanism of action and a practical workflow for its preparation, further aiding researchers in
their experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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